Cas no 2228239-96-9 (3-(6-chloropyridin-2-yl)-2-methylpropanoic acid)

• Product Name: 3-(6-chloropyridin-2-yl)-2-methylpropanoic acid
• CAS No: 2228239-96-9
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 6126613
• PubChem ID: 87620073
• Update Time: 2025-06-15

3-(6-chloropyridin-2-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-chloropyridin-2-yl)-2-methylpropanoic acid
• SCHEMBL4093373
• EN300-1996672
• 2228239-96-9

• Inchi： 1S/C9H10ClNO2/c1-6(9(12)13)5-7-3-2-4-8(10)11-7/h2-4,6H,5H2,1H3,(H,12,13)
• InChI Key： AJIDSWWXIBXMTK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(CC(C(=O)O)C)=N1

Computed Properties

• Exact Mass: 199.0400063g/mol
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(6-chloropyridin-2-yl)-2-methylpropanoic acid

Introduction to 3-(6-chloropyridin-2-yl)-2-methylpropanoic acid (CAS No. 2228239-96-9)

3-(6-chloropyridin-2-yl)-2-methylpropanoic acid (CAS No. 2228239-96-9) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its applications.

Chemical Structure and Properties

3-(6-chloropyridin-2-yl)-2-methylpropanoic acid is a substituted propanoic acid characterized by a 6-chloropyridin-2-yl group and a methyl group attached to the propanoic acid backbone. The molecular formula of this compound is C₁₀H₁₁ClNO₂, with a molecular weight of approximately 208.65 g/mol. The presence of the chloropyridine moiety imparts unique chemical and biological properties, making it an interesting target for both academic and industrial research.

The compound exhibits good solubility in polar solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and biological assays. Its acidic nature allows it to form salts with bases, which can be useful for improving solubility and bioavailability in pharmaceutical applications.

Synthesis Methods

The synthesis of 3-(6-chloropyridin-2-yl)-2-methylpropanoic acid has been explored through several routes, each with its own advantages and limitations. One common method involves the reaction of 6-chloropyridine-2-carbaldehyde with methyl malonic acid in the presence of a suitable catalyst, followed by decarboxylation to yield the desired product. Another approach involves the coupling of 6-chloropyridine-2-boronic acid with 3-bromobutyric acid using palladium-catalyzed cross-coupling reactions.

Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods. For example, researchers have reported the use of microwave-assisted synthesis to enhance reaction rates and reduce waste generation. These methods not only improve the efficiency of the synthesis but also align with sustainable chemistry principles.

Biological Activities

3-(6-chloropyridin-2-yl)-2-methylpropanoic acid has shown promising biological activities that make it a valuable candidate for drug discovery and development. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been shown to inhibit cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs.

In addition to its anti-inflammatory properties, this compound has also been investigated for its anticancer activities. Research has indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways such as PI3K/Akt and MAPK. These findings suggest that 3-(6-chloropyridin-2-yl)-2-methylpropanoic acid could be a potential lead compound for the development of novel anticancer agents.

Clinical Applications and Research

The potential clinical applications of 3-(6-chloropyridin-2-yl)-2-methylpropanoic acid are currently being explored through preclinical studies and early-stage clinical trials. Preclinical studies have shown that this compound exhibits good pharmacokinetic properties, including favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics are crucial for ensuring that the compound can effectively reach its target tissues and exert its therapeutic effects.

In early-stage clinical trials, the safety and tolerability of 3-(6-chloropyridin-2-yl)-2-methylpropanoic acid have been evaluated in healthy volunteers and patients with specific conditions such as inflammatory diseases and cancer. The results from these trials have been promising, with no significant adverse effects reported at therapeutic doses.

Future Directions

The future research on 3-(6-chloropyridin-2-yl)-2-methylpropanoic acid is likely to focus on optimizing its pharmacological properties through structural modifications and formulation development. Additionally, further clinical trials will be conducted to evaluate its efficacy in treating various diseases and conditions.

The ongoing advancements in computational chemistry and high-throughput screening technologies will also play a crucial role in identifying new derivatives with enhanced biological activities and reduced side effects. These efforts are expected to contribute to the development of more effective therapeutic agents based on this promising compound.